Cas no 1261295-06-0 (1-Hydroxy-1,3-dihydro-2,1-benzoxaborole-6-sulfonamide)

• Product Name: 1-Hydroxy-1,3-dihydro-2,1-benzoxaborole-6-sulfonamide
• CAS No: 1261295-06-0
• MF: C₇H₈BNO₄S
• MW: 213.018720626831
• CID: 5655394
• PubChem ID: 165891121
• Update Time: 2025-05-21

1-Hydroxy-1,3-dihydro-2,1-benzoxaborole-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-hydroxy-1,3-dihydro-2,1-benzoxaborole-6-sulfonamide
• 1261295-06-0
• EN300-27734175
• 2,1-Benzoxaborole-6-sulfonamide, 1,3-dihydro-1-hydroxy-
• 1-Hydroxy-1,3-dihydro-2,1-benzoxaborole-6-sulfonamide

• Inchi： 1S/C7H8BNO4S/c9-14(11,12)6-2-1-5-4-13-8(10)7(5)3-6/h1-3,10H,4H2,(H2,9,11,12)
• InChI Key： CPJTWZNOKWXTCV-UHFFFAOYSA-N
• SMILES： S(C1C=CC2COB(C=2C=1)O)(N)(=O)=O

Computed Properties

• Exact Mass: 213.0267091g/mol
• Monoisotopic Mass: 213.0267091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98Ų

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• Boiling Point: 438.7±55.0 °C(Predicted)
• pka: 6.94±0.20(Predicted)

Additional information on 1-Hydroxy-1,3-dihydro-2,1-benzoxaborole-6-sulfonamide

1-Hydroxy-1,3-dihydro-2,1-benzoxaborole-6-sulfonamide: A Comprehensive Overview of Its Properties and Applications

1-Hydroxy-1,3-dihydro-2,1-benzoxaborole-6-sulfonamide (CAS No. 1261295-06-0) is a specialized boron-containing compound that has garnered significant attention in pharmaceutical and materials science research. This benzoxaborole derivative features a unique molecular structure combining a sulfonamide group with a hydroxylated benzoxaborole core, making it particularly interesting for drug discovery and industrial applications.

The compound's chemical structure consists of a five-membered benzoxaborole ring system fused to a benzene ring, with a sulfonamide group at the 6-position and a hydroxyl group at the 1-position. This arrangement creates multiple sites for potential hydrogen bonding and molecular interactions, which contribute to its biological activity and material properties. Researchers have been particularly interested in its structure-activity relationships for various applications.

In pharmaceutical research, 1-Hydroxy-1,3-dihydro-2,1-benzoxaborole-6-sulfonamide has shown promise as a potential therapeutic agent. The benzoxaborole moiety is known to interact with various biological targets, while the sulfonamide group enhances solubility and bioavailability. Recent studies have explored its potential in addressing current healthcare challenges, particularly in areas where traditional therapies face limitations.

The compound's physical and chemical properties make it suitable for various applications beyond pharmaceuticals. Its thermal stability and solubility characteristics have been investigated for potential use in advanced materials and specialty chemicals. The presence of both hydrophilic and hydrophobic regions in its structure allows for interesting interfacial properties that could be valuable in material science applications.

Recent advancements in boron chemistry have renewed interest in compounds like 1-Hydroxy-1,3-dihydro-2,1-benzoxaborole-6-sulfonamide. The scientific community has been particularly focused on understanding its molecular interactions and potential biological activities. This aligns with current trends in precision medicine and targeted therapies, where researchers seek compounds with specific modes of action.

The synthesis and characterization of 1-Hydroxy-1,3-dihydro-2,1-benzoxaborole-6-sulfonamide involve specialized techniques in organic chemistry and analytical methods. Researchers typically employ spectroscopic techniques such as NMR and mass spectrometry to confirm its structure and purity. The compound's stability under various conditions has been a subject of investigation, particularly for potential formulation development.

From a market perspective, the demand for specialized boron-containing compounds like 1-Hydroxy-1,3-dihydro-2,1-benzoxaborole-6-sulfonamide has been growing steadily. Pharmaceutical companies and research institutions are increasingly interested in novel chemical entities that could address unmet medical needs. The compound's intellectual property landscape and regulatory status are important considerations for potential commercial development.

In the context of sustainable chemistry, researchers have been exploring green synthesis methods for benzoxaborole derivatives. The environmental impact of chemical production has become a significant concern, and developing eco-friendly processes for compounds like 1-Hydroxy-1,3-dihydro-2,1-benzoxaborole-6-sulfonamide aligns with global sustainability goals. This aspect has become particularly relevant in light of increasing environmental regulations.

The safety profile of 1-Hydroxy-1,3-dihydro-2,1-benzoxaborole-6-sulfonamide has been an area of active research. While comprehensive toxicological studies are still ongoing, preliminary data suggest that proper handling procedures should be followed when working with this compound. Researchers emphasize the importance of proper laboratory practices and personal protective equipment when handling any chemical substance.

Looking to the future, 1-Hydroxy-1,3-dihydro-2,1-benzoxaborole-6-sulfonamide represents an interesting case study in medicinal chemistry innovation. Its unique molecular architecture continues to inspire new research directions in both pharmaceutical development and material science. As analytical techniques become more sophisticated, researchers anticipate gaining deeper insights into its structure-property relationships and potential applications.

The scientific community continues to explore structure-activity optimization of benzoxaborole derivatives, with 1-Hydroxy-1,3-dihydro-2,1-benzoxaborole-6-sulfonamide serving as an important reference compound. Recent publications have highlighted its potential as a scaffold for drug discovery, particularly in areas where conventional approaches have shown limitations. This aligns with current trends in personalized medicine and targeted drug design.

From a regulatory standpoint, the development pathway for compounds like 1-Hydroxy-1,3-dihydro-2,1-benzoxaborole-6-sulfonamide requires careful consideration of quality control measures and manufacturing standards. The pharmaceutical industry has been particularly interested in establishing robust analytical methods for such specialized compounds to ensure consistency and reliability in research and potential production.

In conclusion, 1-Hydroxy-1,3-dihydro-2,1-benzoxaborole-6-sulfonamide (CAS No. 1261295-06-0) represents a fascinating example of modern medicinal chemistry with potential applications across multiple scientific disciplines. Its unique chemical properties and biological activity profile continue to make it a subject of active research, particularly in the context of current healthcare challenges and material science innovations. As research progresses, this compound may yield important insights for future scientific and technological developments.